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Chemical Hydrolysis and Environmental Factors

This table summarizes key factors affecting the non-enzymatic hydrolysis of carbaryl.

Factor Condition / Value
Effect on
Carbaryl
Hydrolysis

Key Findings / Additional Notes

pH
(General)

Acidic conditions Stable [1] Carbaryl is "acid-stable". Hydrolysis
occurs in alkaline conditions.

pH
(General)

Alkaline conditions Hydrolyzes [1] The ester bond is cleaved, a primary
step in its degradation and

detoxification [2].

Micellar
Catalyst

Cetyltrimethylammonium

bromide (CTAB), pH 7.5

Rate

increased up
to 30x [3]

Reaction follows first-order kinetics.

Rate increase occurs above the critical
micelle concentration (CMC) of CTAB

[3].

Analytical
Method

Sodium dodecyl sulfate

(SDS) micelles

Enhanced

sensitivity [4]

Micellar medium increases solubility of

reagents and enhances sensitivity for
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Factor Condition / Value
Effect on
Carbaryl
Hydrolysis

Key Findings / Additional Notes

spectrophotometric determination after

hydrolysis and derivatization [4].

Enzymatic Hydrolysis and Microbial Degradation

Biological systems often utilize enzymes to initiate carbaryl degradation. The following diagram illustrates

the established pathway in certain Pseudomonas bacteria.
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The key enzyme in this pathway is carbaryl hydrolase (CH), which catalyzes the hydrolysis of carbaryl to

1-naphthol [5] [2]. This enzyme has been heterologously expressed and studied for its enzymatic properties

[5].

Practical Application in Residue Removal

The principle of alkaline hydrolysis can be applied to remove carbaryl residues from food. Research on

washing cucumbers and chilies presoaked in carbaryl found that tap water was effective at removing

residues. The study suggested that a 0.001% potassium permanganate (KMnO₄) solution was significantly

more effective, likely due to its oxidative properties, which may degrade the pesticide beyond simple

hydrolysis [1].

Guidance for Experimentation

Monitoring Hydrolysis: You can track the hydrolysis reaction by measuring the formation of its
primary product, 1-naphthol. This can be done spectrophotometrically by monitoring the increase in

absorbance at 322 nm [2].
Enzyme Assay Conditions: For studying carbaryl hydrolase activity in cell extracts, a standard

assay mixture includes the substrate (e.g., 100 μM carbaryl) in a suitable buffer (e.g., 50 mM
potassium phosphate, pH 7.5) at 30°C [2]. The enzymes involved in this pathway are often inducible,

with maximum expression observed when the bacteria are grown with carbaryl as the sole carbon
source [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. The effectiveness of chemical solutions on the removal ... [sciencedirect.com]

2. Metabolism of Carbaryl via 1,2-Dihydroxynaphthalene by ... [pmc.ncbi.nlm.nih.gov]

3. Catalysis of carbaryl in micellar solutions of... hydrolysis [pubmed.ncbi.nlm.nih.gov]

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s522664?utm_src=pdf-body
https://www.smolecule.com/products/s522664?utm_src=pdf-body
https://www.sciencedirect.com/science/article/pii/S0147651321007788
https://pmc.ncbi.nlm.nih.gov/articles/PMC1265967/
https://www.sciencedirect.com/science/article/pii/S0147651321007788
https://www.smolecule.com/products/s522664?utm_src=pdf-body
https://www.smolecule.com/products/s522664?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0308814619317856
https://pmc.ncbi.nlm.nih.gov/articles/PMC1265967/
https://www.smolecule.com/products/s522664?utm_src=pdf-body
https://www.smolecule.com/products/s522664?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC1265967/
https://www.smolecule.com/products/s522664?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC1265967/
https://www.smolecule.com/products/s522664?utm_src=pdf-custom-synthesis
https://www.sciencedirect.com/science/article/abs/pii/S0308814619317856
https://pmc.ncbi.nlm.nih.gov/articles/PMC1265967/
https://pubmed.ncbi.nlm.nih.gov/1788161/
https://www.smolecule.com/products/s522664?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


4. Spectrophotometric determination of carbamate pesticides ... [pubmed.ncbi.nlm.nih.gov]

5. Heterologous expression and exploration of the enzymatic ... [sciencedirect.com]

To cite this document: Smolecule. [carbaryl hydrolysis rate under different pH conditions]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b522664#carbaryl-

hydrolysis-rate-under-different-ph-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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